N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H14N4O3S/c23-16(14-10-11-4-1-2-6-13(11)26-14)20-8-9-22-17(24)12-5-3-7-19-15(12)21-18(22)25/h1-7,10H,8-9H2,(H,20,23)(H,19,21,25)
• InChI Key: IFOBWXAOJSZVME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

This compound is a derivative of pyrido[2,3-d]pyrimidines. Pyrido[2,3-d]pyrimidines are ortho-fused bicyclic heterocyclic structures formed by the fusion of a pyridine and a pyrimidine ring. They are known for their versatile biological activities.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidine derivatives involves a three-component condensation. The process involves the condensation of aromatic aldehydes, 1,3-dicarbonyl compounds, and 6-amino-.

Molecular Structure Analysis

The molecular structure of this compound involves a bicyclic cytosine analogue 7,8-dihydropyrido[2,3-d]pyrimidin-2-one. The N4 and C5 atoms are linked via a cis-propenyl unit.

Chemical Reactions Analysis

The incorporation of the bicyclic cytosine analogue into DNA duplexes results in a significant enhancement of their stability. This suggests that the compound stabilizes DNA duplexes by forming base pairs with either guanine or adenine.

Scientific Research Applications

Anticancer Potential

• .

Pharmaceutical Intermediates

• 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride , a related derivative, serves as a pharmaceutical intermediate. .

Pyrimidine Derivatives Synthesis

• The compound can be used as a building block for synthesizing novel pyrimidine derivatives. .

DNA Repair Modulation

• .

Mechanism of Action

Target of Action

The primary target of this compound is Poly (ADP-ribose) polymerases-1 (PARP-1) . PARP-1 is a key enzyme involved in DNA repair damage .

Mode of Action

This compound acts as an inhibitor of PARP-1 . It compromises the cancer cell DNA repair mechanism, leading to genomic dysfunction and cell death .

Biochemical Pathways

The compound affects the DNA repair pathway by inhibiting PARP-1 . This inhibition disrupts the normal function of the DNA repair mechanism, leading to genomic dysfunction and ultimately, cell death .

Result of Action

The result of the compound’s action is the inhibition of PARP-1, leading to genomic dysfunction and cell death . This makes it a potential therapeutic agent for cancer treatment, as it can inhibit the growth of cancer cells .